Cas no 57943-84-7 ((2R,5R,Z)-Benzyl 3-(2-Hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo3.2.0heptane-2-carboxylate)

• Product Name: (2R,5R,Z)-Benzyl 3-(2-Hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo3.2.0heptane-2-carboxylate
• CAS No: 57943-84-7
• CID: 4715354
• Update Time: 2025-07-30

(2R,5R,Z)-Benzyl 3-(2-Hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo3.2.0heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2R,5R,Z)-Benzyl 3-(2-Hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo3.2.0heptane-2-carboxylate

Additional information on (2R,5R,Z)-Benzyl 3-(2-Hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo3.2.0heptane-2-carboxylate

Exploring the Chemical Compound CAS No 57943-84-7: (2R,5R,Z)-Benzyl 3-(2-Hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate

The chemical compound with CAS No 57943-84-7, known as (2R,5R,Z)-Benzyl 3-(2-Hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which incorporates both oxygen and nitrogen atoms, making it a valuable subject for research into bioactive molecules and drug development.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive agents, particularly in the context of its role in enzyme inhibition and its ability to modulate cellular pathways. The stereochemistry of the molecule, as indicated by its (2R,5R,Z) configuration, plays a crucial role in determining its biological activity and selectivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of key intermediates such as bicyclic ketones and alcohols. Researchers have employed various strategies, including ring-closing metathesis and stereoselective oxidation reactions, to achieve the desired stereochemistry and functional groups within the molecule.

In terms of biological activity, this compound has shown promise in inhibiting specific enzymes associated with inflammatory processes and neurodegenerative diseases. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways.

The structural complexity of this compound also makes it an interesting candidate for further exploration in medicinal chemistry. Its bicyclic framework provides a platform for the introduction of additional functional groups, potentially enhancing its bioavailability and therapeutic efficacy.

From an analytical standpoint, modern techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in elucidating the precise structure and conformation of this compound. These insights are critical for understanding its interactions with biological targets and for guiding further optimization efforts.

Looking ahead, the continued investigation of CAS No 57943-84-7 is expected to yield valuable insights into its potential applications in drug discovery and development. Its unique combination of structural features and biological activity positions it as a promising lead compound for addressing unmet medical needs.